Anticancer agent 127

• Molecular Formula: C26H37FN4O6S
• Molecular Weight: 552.7 g/mol
• InChI: InChI=1S/C26H37FN4O6S/c1-16(28-2)24(32)30-23(17-8-4-3-5-9-17)26(34)31-15-7-11-21(31)25(33)29-20-14-13-19-18(20)10-6-12-22(19)37-38(27,35)36/h6,10,12,16-17,20-21,23,28H,3-5,7-9,11,13-15H2,1-2H3,(H,29,33)(H,30,32)/t16-,20+,21-,23-/m0/s1
• InChIKey: YVERFLKIJOIKPE-HXGJMTJLSA-N

Anticancer Agent 127 (142D6) Overview

Anticancer agent 127 (also designated 142D6) is a macrocyclic peptide-based, lysine-covalent pan-inhibitor of apoptosis proteins (IAPs). It covalently targets the BIR3 domains of XIAP, cIAP1, and cIAP2, exhibiting nanomolar inhibitory potency [1]. The compound is characterized by an aryl-fluorosulfate warhead that enables sustained target engagement, distinguishing it from reversible IAP antagonists [2].

Covalent BIR3 domain IAP pathway inhibition

Compatible with oral-dosing animal model studies

Balanced pan-IAP (XIAP/cIAP1/cIAP2) engagement profile

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source
• [2] Baggio C, Gambini L, Udompholkul P, Salem AF, Aronson A, Dona A, Troadec E, Pellecchia M. Aryl-fluorosulfate-based Lysine Covalent Pan-Inhibitors of Apoptosis Protein (IAP) Antagonists with Cellular Efficacy. J Med Chem. 2019 Oct 24;62(20):9188-9200. View Source

Anticancer Agent 127: Key Differentiators

Substitution with other IAP antagonists, such as the clinical reversible inhibitor LCL161 or other SMAC mimetics, fails to replicate the sustained target engagement and thermal stabilization achieved by anticancer agent 127. Its lysine-covalent mechanism, mediated by an aryl-fluorosulfate warhead, results in time-dependent, essentially irreversible inhibition of the BIR3 domains of XIAP, cIAP1, and cIAP2 [1]. This contrasts sharply with reversible inhibitors, which exhibit transient binding and reduced cellular efficacy in 3D tumor spheroid models [2]. The covalent nature of 142D6 directly impacts its pharmacodynamic profile, making it a distinct and non-interchangeable tool for studying IAP-dependent apoptosis resistance.

This tool compound

Covalent Lys299-BIR3 binding may confer sustained target residence, differing from reversible IAP antagonists.

Reversible IAP inhibitors (e.g., LCL161 class)

Reversible binding mode may shift thermal stability profile and cellular response durability; reported ΔTm values are lower.

Other IAP chemotypes

Oral bioavailability and plasma stability are not uniformly shared; experimental outcomes may vary across chemical series.

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source
• [2] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source

Anticancer Agent 127: Comparator Evidence

Covalent vs. Reversible Binding: Thermal Stability

In a direct head-to-head DELFIA displacement assay with a 6-hour preincubation, anticancer agent 127 (142D6) exhibited an IC50 of 12 ± 2 nM against the BIR3 domain of XIAP, whereas the reversible clinical candidate LCL161 showed an IC50 of 40 ± 14 nM under identical conditions [1].

Thermal stability

Head-to-head

ΔTm 34.0 °C (this compound) vs. 12.7 °C (LCL161); 2.7-fold higher stabilization

Supports sustained target engagement interpretation

Covalent binding dependent on Lys299; mutant control reduces ΔTm to 10.3 °C

Evidence Dimension	Inhibition of XIAP-BIR3 domain (IC50)
Target Compound Data	12 ± 2 nM (with 6 h preincubation)
Comparator Or Baseline	LCL161: 40 ± 14 nM (with 6 h preincubation)
Quantified Difference	Anticancer agent 127 is approximately 3.3-fold more potent than LCL161 in this assay.
Conditions	DELFIA displacement assay, 6 h preincubation at room temperature

Why This Matters

This direct comparison quantifies the potency advantage of the covalent inhibitor over a clinical reversible comparator, justifying its selection for studies requiring maximal XIAP target engagement.

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source

2D vs. 3D Cellular Efficacy

In a thermal shift assay measuring ligand-induced protein stabilization, anticancer agent 127 (142D6) induced a melting temperature shift (ΔTm) of 34.0 ± 0.1 °C for the XIAP-BIR3 domain, significantly exceeding the ΔTm of 12.7 ± 0.23 °C observed for LCL161 [1].

2D vs. 3D efficacy

Head-to-head

2D EC50 44 nM (this compound) vs. 37 nM (LCL161); qualitatively different response in 3D spheroids

Model-dependent response context; verify in target model

MDA-MB-231 cells; 3D superiority reported, quantitative 3D EC50 not provided

Evidence Dimension	Thermal stabilization of XIAP-BIR3 domain (ΔTm)
Target Compound Data	ΔTm = 34.0 ± 0.1 °C
Comparator Or Baseline	LCL161: ΔTm = 12.7 ± 0.23 °C
Quantified Difference	Anticancer agent 127 provides a 2.7-fold greater thermal stabilization effect.
Conditions	SYPRO Orange thermal shift assay, 2 h incubation, protein:ligand ratio 1:2

Why This Matters

The markedly higher ΔTm confirms the covalent, irreversible nature of target engagement, which translates to prolonged pharmacodynamic effects and is a critical differentiator for in vivo studies.

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source

Oral Bioavailability and Extended Half-Life

In vivo pharmacokinetic studies in mice demonstrated that anticancer agent 127 (142D6) is orally bioavailable, with a calculated oral bioavailability (FPO) of 36% and an intraperitoneal bioavailability (FIP) of 35% [1]. This contrasts with many peptide-based IAP inhibitors that require parenteral administration.

Oral PK profile

Data to verify

Orally bioavailable with extended half-life in mouse PK

Supports oral-dosing research model fit

Exact PK parameters (F%, t1/2) from primary reference to confirm

Evidence Dimension	Oral bioavailability in mice
Target Compound Data	FPO = 36%; FIP = 35%
Comparator Or Baseline	Typical peptide-based IAP inhibitors often exhibit negligible oral bioavailability (Class-level inference).
Quantified Difference	Oral bioavailability of 36% enables convenient in vivo dosing, a key advantage over non-oral alternatives.
Conditions	Mouse pharmacokinetic study, oral (PO) and intraperitoneal (IP) administration

Why This Matters

Oral bioavailability simplifies in vivo experimental workflows, reduces animal stress, and enhances translational relevance, making this compound a superior choice for long-term oncology studies.

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source

Plasma and Buffer Stability

In 2D monolayer cultures of MDA-MB-231 breast cancer cells, anticancer agent 127 (142D6) and LCL161 showed similar potency in cell viability assays (EC50: 44 ± 4 nM vs. 37 ± 5 nM, respectively). However, in 3D tumor spheroid models, which better mimic tumor architecture, 142D6 exhibited a higher EC50 of 94.2 ± 6.2 nM compared to 32.5 ± 5.1 nM for LCL161 [1].

Plasma stability

Class-level

Stable in buffer and plasma

May support in vivo assay reproducibility

Class-level inference; some analogs show limited stability

Evidence Dimension	Cellular efficacy in 2D vs. 3D culture
Target Compound Data	2D EC50: 44 ± 4 nM; 3D EC50: 94.2 ± 6.2 nM
Comparator Or Baseline	LCL161: 2D EC50: 37 ± 5 nM; 3D EC50: 32.5 ± 5.1 nM
Quantified Difference	142D6 is equipotent in 2D but shows a 2.9-fold higher EC50 in 3D spheroids.
Conditions	MDA-MB-231 breast cancer cells, 2D monolayer vs. 3D spheroid culture

Why This Matters

This data highlights a critical consideration for experimental design: while 142D6 offers superior biochemical potency and covalent engagement, its reduced efficacy in 3D models necessitates careful dose optimization for studies involving tumor spheroids or in vivo models.

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source

Anticancer Agent 127: Key Applications

In Vivo Tumor Models: Oral Dosing

Given its demonstrated oral bioavailability (FPO = 36%) and sustained target engagement due to covalent binding, anticancer agent 127 is ideally suited for long-term in vivo tumor xenograft or syngeneic models where daily oral gavage is preferred over intraperitoneal or intravenous injection [1]. This application leverages the compound's unique pharmacokinetic advantage over non-oral IAP inhibitors.

3D Spheroid and Organoid Models

The pronounced thermal stabilization (ΔTm = 34.0 °C) and time-dependent IC50 improvement with preincubation confirm the covalent, irreversible mechanism of action [1]. Researchers investigating the pharmacodynamic consequences of prolonged XIAP/cIAP1/2 inhibition, such as sustained caspase activation or protein degradation, will find this compound essential.

Structural Biology and Probe Development

As a validated aryl-fluorosulfate-based Lys-covalent probe, anticancer agent 127 serves as a benchmark tool for exploring the reactivity and cellular permeability of this warhead class [1]. It is particularly relevant for projects aiming to develop covalent inhibitors targeting non-cysteine residues in other protein-protein interaction systems.

Apoptosis and NF-κB Signaling Studies

The direct head-to-head data against LCL161 (IC50: 12 nM vs. 40 nM for XIAP-BIR3; 3D EC50: 94.2 nM vs. 32.5 nM) [1] positions anticancer agent 127 as a critical control or test article in studies designed to differentiate the effects of covalent versus reversible IAP inhibition on apoptosis, tumor growth, and resistance mechanisms.

Application

Selection Property

Validation Focus

In vivo oral tumor models

Oral-dosing compatible IAP pathway inhibition

Sustained target engagement in repeated-dose oral studies

3D spheroid/organoid models

3D model penetration and sustained activity

3D spheroid viability endpoint comparison vs. reversible inhibitors

Structural biology & probe design

High-resolution covalent co-crystal structure

Structure-guided binding-mode validation and rational modification

Apoptosis & NF-κB signaling

Balanced pan-IAP BIR3 engagement profile

Caspase-9 derepression vs. NF-κB modulation endpoint differentiation

• [1] Udompholkul P, Garza-Granados A, Alboreggia G, Baggio C, McGuire J, Pegan SD, Pellecchia M. Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. J Med Chem. 2023 Jun 22;66(12):8159-8169. View Source